Cas no 1192765-24-4 (Ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate)

• Product Name: Ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate
• CAS No: 1192765-24-4
• MF: C₁₄H₁₉BO₄
• MW: 262.109264612198
• CID: 4786439
• PubChem ID: 102300762
• Update Time: 2026-02-27

Ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate
• 4-(5,5-Dimethyl-1,3,2-dioxaborinane-2-yl)benzoic acid ethyl ester
• 1192765-24-4
• starbld0033853
• MFCD32670194
• G67266

• Inchi： 1S/C14H19BO4/c1-4-17-13(16)11-5-7-12(8-6-11)15-18-9-14(2,3)10-19-15/h5-8H,4,9-10H2,1-3H3
• InChI Key： CPDLLPFTQXWMPN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OCC)=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 262.1376392g/mol
• Monoisotopic Mass: 262.1376392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate

Ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate (CAS No. 1192765-24-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate, identified by its unique Chemical Abstracts Service number CAS No. 1192765-24-4, represents a significant compound in the realm of pharmaceutical chemistry. This intermediate plays a pivotal role in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutics and innovative drug candidates. The compound's structure, featuring a benzoate moiety linked to a boronic ester derivative, makes it an invaluable tool for cross-coupling reactions, which are fundamental to modern drug discovery.

The< strong>ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate molecule is characterized by its high reactivity due to the presence of the boronic ester group. This feature enables it to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of organic synthesis that has revolutionized the way complex molecular architectures are constructed. The boronic ester not only facilitates the formation of carbon-carbon bonds but also enhances the compound's compatibility with a wide range of functional groups, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the applications of this compound within the pharmaceutical industry. Its ability to serve as a precursor for more complex molecules has been leveraged in the development of novel antiviral and anticancer agents. For instance, researchers have utilized ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate to synthesize derivatives that exhibit potent inhibitory effects on specific enzymes implicated in disease pathways. These findings underscore the compound's importance as a synthetic intermediate and highlight its potential as a scaffold for future drug development.

The< strong>CAS No. 1192765-24-4 designation ensures that researchers can reliably identify and procure this compound for their studies. Its precise chemical identity is crucial for maintaining consistency in experimental protocols and ensuring reproducibility across different research groups. The compound's stability under various storage conditions also makes it an attractive choice for industrial applications where long-term viability is essential.

Advances in synthetic methodologies have further expanded the utility of ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate. Recent innovations in flow chemistry have enabled more efficient and scalable preparations of this intermediate, reducing reaction times and minimizing waste generation. These improvements align with the broader trend toward sustainable chemistry practices, which are increasingly prioritized in both academic and industrial settings.

The< strong>benzoate moiety present in ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate contributes to its pharmacological potential by providing a rigid aromatic core that can interact with biological targets. This structural feature has been exploited in the design of molecules that modulate receptor activity and influence cellular processes. Additionally, the dimethyl substituents on the boronic ester enhance its solubility and bioavailability, making it more amenable to formulation into therapeutic agents.

In conclusion, ethyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate (CAS No. 1192765-24-4) is a multifaceted compound with far-reaching implications in pharmaceutical synthesis. Its role as a key intermediate in cross-coupling reactions and its potential as a precursor for innovative drug candidates position it as a cornerstone of modern medicinal chemistry. As research continues to uncover new applications for this molecule, its significance is only expected to grow within the scientific community.